Cas no 566940-03-2 ((S)-Dtbm-segphos)
(S)-Dtbm-segphos structure
Product Name:(S)-Dtbm-segphos
CAS No:566940-03-2
MF:C74H100O8P2
MW:1179.52854442596
MDL:MFCD09753003
CID:874383
PubChem ID:253659924
Update Time:2025-04-19
(S)-Dtbm-segphos Chemical and Physical Properties
Names and Identifiers
-
- (R)-(-)-DTBM-SEGPHOS®
- (R)-(-)-DTBM-SEGPHOS(regR)
- (R)-(-)-dtbm-segphos
- (R)-(-)-DTBM-SEGPHOS(regR) (R)-(-)-DTBM-SEGPHOS®
- (R)-DTBM-SEGPHOS
- 4,4'-Bi-1,3-benzodioxole-5,5'-diylbis{bis[4-methoxy-3,5-bis(2-met hyl-2-propanyl)phenyl]phosphine}
- (R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole
- (R)-(-)-4,4'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-3,3'-bi(1,2-methylenedioxybenzene)
- DTBM-SEGPHOS
- (S)-DTBM-SEGPHOS
- (S)-(+)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole
- 5,5'-Bis(bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphanyl)-4,4'-bibenzo[d][1,3]dioxole
- (R)-DTBM-SEGPHOS®
- (S)-DTBM-SEGPHOS®
- (R)-DTBM-SEGPHOS(R)
- (S)-(+)-DTBM-SEGPHOS
- ZNORAFJUESSLTM-UHFFFAOYSA-N
- (S)-(+)-DTBM-SEGPHOS(regR)
- D4501
- D
- (S)-Dtbm-segphos
-
- MDL: MFCD09753003
- Inchi: 1S/C74H100O8P2/c1-67(2,3)47-33-43(34-48(61(47)75-25)68(4,5)6)83(44-35-49(69(7,8)9)62(76-26)50(36-44)70(10,11)12)57-31-29-55-65(81-41-79-55)59(57)60-58(32-30-56-66(60)82-42-80-56)84(45-37-51(71(13,14)15)63(77-27)52(38-45)72(16,17)18)46-39-53(73(19,20)21)64(78-28)54(40-46)74(22,23)24/h29-40H,41-42H2,1-28H3
- InChI Key: ZNORAFJUESSLTM-UHFFFAOYSA-N
- SMILES: P(C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)OCO3)OCO2)(C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C
Computed Properties
- Exact Mass: 1178.69000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 84
- Rotatable Bond Count: 19
- Complexity: 1750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 21.8
- Topological Polar Surface Area: 73.8
Experimental Properties
- Color/Form: Not available
- Melting Point: 126-128°C
- Solubility: Insuluble (2.7E-6 g/L) (25 ºC),
- PSA: 101.02000
- LogP: 16.74180
- Solubility: Not available
(S)-Dtbm-segphos Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
(S)-Dtbm-segphos Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 15-0066-250mg |
(R)-(-)-5,5'-Bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole, min. 98% (R)-(-)-DTBM-SEGPHOS |
566940-03-2 | min. 98% | 250mg |
¥ 713 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 15-0066-1g |
(R)-(-)-5,5'-Bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole, min. 98% (R)-(-)-DTBM-SEGPHOS |
566940-03-2 | min. 98% | 1g |
¥ 1975 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 15-0066-5g |
(R)-(-)-5,5'-Bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole, min. 98% (R)-(-)-DTBM-SEGPHOS |
566940-03-2 | min. 98% | 5g |
¥ 5115 | 2022-04-25 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600808-250mg |
(S)-Dtbm-segphos |
566940-03-2 | 98%,99%ee | 250mg |
¥133.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600808-1g |
(S)-Dtbm-segphos |
566940-03-2 | 98%,99%ee | 1g |
¥463.0 | 2024-07-19 | |
| Chemenu | CM333419-0.5g |
[4-[5-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphanyl-1,3-benzodioxol-4-yl]-1,3-benzodioxol-5-yl]-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphane |
566940-03-2 | 97% | 0.5g |
$79 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R807817-500mg |
( |
566940-03-2 | 98% | 500mg |
¥412.00 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R57850-1g |
(R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole |
566940-03-2 | 98%,99%ee | 1g |
¥1300.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R57850-250mg |
(R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole |
566940-03-2 | 98%,99%ee | 250mg |
¥390.0 | 2024-07-19 | |
| ChemScence | CS-0035272-250mg |
(R)-DTBM-SEGPHOS |
566940-03-2 | ≥99.0% | 250mg |
$44.0 | 2022-04-27 |
(S)-Dtbm-segphos Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
566940-03-2 ((S)-Dtbm-segphos) Related Products
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